Cas no 1795476-86-6 (2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione)

• Product Name: 2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• CAS No: 1795476-86-6
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 5368303
• Update Time: 2025-07-09

2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione

• Inchi： 1S/C18H19N3O3S/c1-25-15-14(7-4-8-19-15)16(22)20-9-11(10-20)21-17(23)12-5-2-3-6-13(12)18(21)24/h2-4,7-8,11-13H,5-6,9-10H2,1H3
• InChI Key： QXRBJXKWWOVPOG-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(CC=CC2)C(=O)N1C1CN(C(C2=CC=CN=C2SC)=O)C1

Additional information on 2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione

Recent Advances in the Study of 2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione (CAS: 1795476-86-6)

The compound 2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione (CAS: 1795476-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic targets involved in inflammatory and oncogenic pathways. The structural complexity of the molecule, featuring a tetrahydroisoindole-dione core and a 2-methylsulfanylpyridine-3-carbonyl moiety, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of autoimmune diseases and certain types of cancer. The compound's ability to modulate key signaling pathways, such as NF-κB and PI3K/AKT, has been extensively investigated. These findings suggest that 2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione could serve as a lead compound for the development of novel therapeutics.

Further research is needed to optimize the pharmacokinetic and pharmacodynamic properties of this compound. Current efforts are focused on improving its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 2-[1-(2-methylsulfanylpyridine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione (CAS: 1795476-86-6) represents a promising candidate for drug development. Its unique chemical structure and biological activity make it a valuable subject for ongoing research in the field of chemical biology and medicinal chemistry.